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Compound of Interest

Compound Name: 4,4'-Dihydroxybiphenyl-D8

Cat. No.: B1450702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4,4'-
Dihydroxybiphenyl-D8, a deuterated analog of 4,4'-Dihydroxybiphenyl. The information

presented is intended to support researchers, scientists, and drug development professionals

in the safe and effective use of this compound in a laboratory setting.

Introduction
4,4'-Dihydroxybiphenyl-D8 (Biphenol-d8) is the deuterated form of 4,4'-Dihydroxybiphenyl, an

organic compound that finds application in the synthesis of liquid crystalline polymers and as

an intermediate in the production of high-performance engineering plastics.[1] Due to its

structural similarity to other bisphenols, it is also a subject of interest in studies related to

endocrine disruption. The deuterated form is commonly used as an internal standard in isotope

dilution mass spectrometry for the quantitative analysis of bisphenols and other environmental

contaminants in various matrices.

Physical and Chemical Properties
The physical and chemical properties of 4,4'-Dihydroxybiphenyl and its deuterated analog are

summarized in the table below. It is important to note that while some data for the D8 variant is

available, many reported physical properties are for the non-deuterated form and should be

considered as close approximations.
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Property 4,4'-Dihydroxybiphenyl 4,4'-Dihydroxybiphenyl-D8

Molecular Formula C₁₂H₁₀O₂ C₁₂D₈H₂O₂

Molecular Weight 186.21 g/mol 194.25 g/mol

CAS Number 92-88-6 612480-60-1[2]

Appearance
White to off-white crystalline

solid or powder[1][3]
No data available

Melting Point 280-282 °C[4] No data available

Solubility
Insoluble in water; soluble in

methanol, ethanol, and ether.
No data available

logP (octanol-water) 2.7 (Estimated) 3.6 (Computed)[2]

Safety and Handling Precautions
The following safety and handling precautions are based on data available for 4,4'-

Dihydroxybiphenyl. The deuterated form is expected to have a similar toxicological profile.

Hazard Identification
4,4'-Dihydroxybiphenyl is classified with the following hazards:

Skin Irritation: Causes skin irritation.[5][6]

Serious Eye Irritation: Causes serious eye irritation.[5][6]

Respiratory Irritation: May cause respiratory irritation.[5][6]

Skin Sensitization: May cause an allergic skin reaction.[7]

Aquatic Hazard: Harmful to aquatic life with long-lasting effects.[7]

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn when

handling 4,4'-Dihydroxybiphenyl-D8:
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PPE Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[7]

Skin Protection
Wear protective gloves and clothing to prevent

skin exposure.[7]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[7]

First Aid Measures
In case of exposure, follow these first aid measures:

Exposure Route First Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[7]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[7]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[7]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[7]

Storage and Disposal
Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[7]
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Disposal: Dispose of contents/container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[7]

Experimental Protocols
4,4'-Dihydroxybiphenyl-D8 is frequently used as an internal standard in isotope dilution mass

spectrometry (ID-MS) for the accurate quantification of bisphenols in complex matrices. Below

is a generalized experimental protocol for such an application.

General Workflow for Analysis of Bisphenols using 4,4'-
Dihydroxybiphenyl-D8 as an Internal Standard
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Sample Preparation

Instrumental Analysis

Data Analysis

Sample Collection
(e.g., food, water, urine)

Spike with
4,4'-Dihydroxybiphenyl-D8

(Internal Standard)

Extraction of Analytes
(e.g., LLE, SPE)

Sample Cleanup
(e.g., SPE, filtration)

Derivatization
(optional, e.g., for GC-MS)

Injection into
LC-MS/MS or GC-MS

Chromatographic Separation

Mass Spectrometric
Detection (MRM/SIM)

Quantification using
Isotope Dilution Method

Reporting of Results

Click to download full resolution via product page

Workflow for Isotope Dilution Mass Spectrometry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1450702?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Methodologies
Sample Preparation:

Homogenization: Solid samples (e.g., food) are typically homogenized to ensure

uniformity.

Spiking: A known amount of 4,4'-Dihydroxybiphenyl-D8 solution is added to the sample

at the beginning of the extraction process.

Extraction: Analytes are extracted from the sample matrix using an appropriate technique

such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE). The choice of

solvent and extraction conditions depends on the sample matrix and the target analytes.

Cleanup: The extract is purified to remove interfering substances. This is often achieved

using SPE cartridges with different sorbents.

Derivatization (Optional):

For analysis by Gas Chromatography-Mass Spectrometry (GC-MS), the hydroxyl groups

of the bisphenols may need to be derivatized (e.g., silylation) to increase their volatility and

thermal stability.

Instrumental Analysis:

The prepared sample is injected into a Liquid Chromatograph (LC) or Gas Chromatograph

(GC) coupled to a tandem mass spectrometer (MS/MS).

The analytes are separated based on their physicochemical properties by the

chromatographic column.

The mass spectrometer is operated in a specific mode, such as Multiple Reaction

Monitoring (MRM) or Selected Ion Monitoring (SIM), to selectively detect and quantify the

target analytes and the deuterated internal standard.

Quantification:
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The concentration of the native analyte in the sample is calculated by comparing the peak

area ratio of the native analyte to its corresponding deuterated internal standard (4,4'-
Dihydroxybiphenyl-D8) against a calibration curve. This method corrects for losses

during sample preparation and for matrix effects during analysis, leading to highly accurate

and precise results.

Biological Activity and Signaling Pathways
4,4'-Dihydroxybiphenyl has been shown to exhibit estrogenic activity, meaning it can mimic the

effects of the natural hormone estrogen. This activity is mediated through its interaction with

estrogen receptors (ERα and ERβ).

Estrogen Receptor Signaling Pathway
The diagram below illustrates a simplified model of the estrogen signaling pathway and the

potential point of interaction for 4,4'-Dihydroxybiphenyl.

Estrogen Receptor Signaling Pathway Interaction.

Mechanism of Action
Studies have shown that 4,4'-dihydroxybiphenyl can bind to both estrogen receptor alpha

(ERα) and estrogen receptor beta (ERβ).[6] This binding can initiate a cascade of events

similar to that of endogenous estrogens. Upon binding, the receptor undergoes a

conformational change, dissociates from heat shock proteins, dimerizes, and translocates to

the nucleus. In the nucleus, the receptor-ligand complex binds to specific DNA sequences

known as estrogen response elements (EREs) in the promoter regions of target genes. This

binding modulates the transcription of these genes, leading to various cellular responses,

including cell proliferation.[7] It is noteworthy that while it exhibits estrogen-like properties, its

potency is significantly lower than that of 17β-estradiol.[7] Some studies also suggest that 4,4'-

dihydroxybiphenyl can exhibit antiandrogenic activity.[6]

Conclusion
4,4'-Dihydroxybiphenyl-D8 is a valuable tool for researchers, particularly in the field of

analytical chemistry for the accurate quantification of bisphenols. While it is a powerful

analytical standard, it is crucial to handle it with appropriate safety precautions due to its

potential for skin, eye, and respiratory irritation, as well as its potential endocrine-disrupting

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1450702?utm_src=pdf-body
https://www.benchchem.com/product/b1450702?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12161000/
https://pubmed.ncbi.nlm.nih.gov/12753421/
https://pubmed.ncbi.nlm.nih.gov/12753421/
https://pubmed.ncbi.nlm.nih.gov/12161000/
https://www.benchchem.com/product/b1450702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


properties. Understanding its interaction with biological pathways, such as the estrogen

signaling pathway, is essential for interpreting toxicological studies and for its potential

application in drug development research. This guide provides a foundational understanding of

the safety, handling, and application of 4,4'-Dihydroxybiphenyl-D8 to support its responsible

and effective use in scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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